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Compound of Interest

Compound Name: Benzylmalonic acid

Cat. No.: B119931

Audience: Researchers, scientists, and drug development professionals.

Introduction

The decarboxylation of malonic acid and its derivatives is a fundamental reaction in organic
synthesis, providing a straightforward method for the preparation of carboxylic acids. This
process involves the removal of a carboxyl group through the liberation of carbon dioxide,
typically upon heating. Substituted malonic acids, such as benzylmalonic acid, readily
undergo decarboxylation to yield the corresponding monocarboxylic acid.[1][2] The reaction
proceeds through a cyclic six-membered transition state, leading to the formation of an enol
intermediate which then tautomerizes to the final carboxylic acid product.[1][2] This protocol
details the thermal decarboxylation of benzylmalonic acid to synthesize 3-phenylpropanoic
acid, a valuable building block in the development of various pharmaceuticals and other
biologically active compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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